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Compound of Interest |

Compound Name: 1-Isopentyl-1H-pyrazol-4-ol
CAS No.: 1393442-52-8
Cat. No.: B1470976
. J

A Note on Isomeric Specificity: Initial inquiries for the compound "1-Isopentyl-1H-pyrazol-4-ol"
did not yield specific results in comprehensive chemical databases. This suggests that this
particular isomer may be a novel compound or is not widely reported in the scientific literature.
However, substantial information is available for its structural isomer, 3-Isopentyl-1H-pyrazol-4-
ol. This technical guide will, therefore, focus on the known properties, synthesis, and potential
applications of 3-Isopentyl-1H-pyrazol-4-ol as a representative isopentyl-substituted pyrazol-4-
ol, providing a foundational understanding for researchers in drug discovery and organic
synthesis.

Chemical Identity and Properties

3-Isopentyl-1H-pyrazol-4-ol, also known by its IUPAC name 5-(3-methylbutyl)-1H-pyrazol-4-ol,
IS a heterocyclic organic compound. The core of its structure is a five-membered pyrazole ring,
which is a common scaffold in medicinal chemistry due to its diverse biological activities.[1]

Table 1: Chemical Identifiers and Properties of 3-Isopentyl-1H-pyrazol-4-ol
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Property Value Source

Molecular Formula CsH14N20 [2]

Molecular Weight 154.21 g/mol [2]
5-(3-methylbutyl)-1H-pyrazol-

IUPAC Name ( yibuty) by [2]
4-o0l

Canonical SMILES CC(C)CCC1=C(C=NN1)O [2]
UDHPHVKLSXDGHU-

InChl Key [2]

UHFFFAOYSA-N

Not explicitly available in
CAS Number
searched databases.

Synthesis and Mechanistic Insights

The synthesis of 3-substituted-1H-pyrazol-4-ols generally relies on the construction of the
pyrazole ring through cyclization reactions. The most common and well-established method is
the Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound
with a hydrazine derivative.[2]

Retrosynthetic Analysis

A logical retrosynthetic pathway for 3-Isopentyl-1H-pyrazol-4-ol points to a [3-ketoester as a key
starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-phenyl-1H-pyrazole | COH8N2 | CID 17155 - PubChem [pubchem.ncbi.nim.nih.gov]
2. Buy 3-Isopentyl-1H-pyrazol-4-ol [smolecule.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to Isopentyl-Substituted
Pyrazol-4-ols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1470976#cas-number-and-molecular-formula-for-1-
isopentyl-1h-pyrazol-4-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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